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Compound of Interest

Compound Name:

1-(2-FLUORO-6-

(TRIFLUOROMETHYL)PHENYL)

ETHANAMINE

Cat. No.: B7902417

Get Quote

Executive Summary: The Fluorine Effect
The incorporation of a trifluoromethyl group (-CF

) into the phenylethylamine (PEA) scaffold represents a high-impact modification in medicinal
chemistry. This guide analyzes how this specific fluorinated moiety alters the biological
trajectory of PEAs, transforming them from simple monoamine transporter substrates into
potent receptor agonists or metabolically refractory agents.

Key Technical Advantages of -CF

Substitution:

Bioisosterism: The -CF

group is a bioisostere for the isopropyl group and the iodine atom, offering similar steric bulk
but vastly different electronic properties.
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Metabolic Blockade: Strategic placement (para/meta) blocks Cytochrome P450 (CYP)

oxidative attacks, significantly extending half-life (

).

Lipophilicity Modulation: It increases lipid solubility (LogP), enhancing Blood-Brain Barrier

(BBB) penetration.

Molecular Pharmacology & Binding Profiles
The biological activity of trifluoromethylated PEAs is strictly regio-dependent. The position of

the -CF

group dictates whether the molecule acts as a psychedelic 5-HT

agonist or a serotonin-releasing anorectic agent.

The 4-Trifluoromethyl Series (Psychedelics)
Compounds such as 2C-TFM (2,5-dimethoxy-4-trifluoromethylphenethylamine) exhibit high

affinity for the 5-HT

receptor.[1][2] The electron-withdrawing nature of the para-CF

group enhances binding affinity by interacting with specific hydrophobic pockets in the receptor,
often outperforming halogenated analogs (2C-B, 2C-I).

The 3-Trifluoromethyl Series (Releasers/Therapeutics)
Compounds like Fenfluramine (3-trifluoromethyl-N-ethylamphetamine) function primarily as

substrates for the Serotonin Transporter (SERT) and Vesicular Monoamine Transporter

(VMAT2). However, their active metabolites often display high affinity for 5-HT

, leading to off-target toxicity.

Comparative Binding Data (Table 1)
Data synthesized from radioligand binding assays.
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Structure-Activity Relationship (SAR) Logic[3]
The following diagram illustrates the divergent pharmacological pathways determined by the

positioning of the trifluoromethyl group on the PEA backbone.
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Figure 1: SAR Decision Tree illustrating how regioisomerism of the trifluoromethyl group

dictates pharmacological outcome (Psychedelic vs. Releaser/Toxic).

Metabolic Stability & Toxicology[4][5][6]
Metabolic Resistance
The C-F bond is one of the strongest in organic chemistry (approx. 116 kcal/mol). Replacing a

methyl group (C-H) with a trifluoromethyl group (C-F) at a metabolic "soft spot" blocks

hydroxylation.

Mechanism: The high electronegativity of fluorine deactivates the aromatic ring towards

electrophilic attack by CYP450 enzymes.

Result: Compounds like DOTFM (the amphetamine homolog of 2C-TFM) exhibit significantly

longer durations of action (>10 hours) compared to non-fluorinated analogs due to resistance

against oxidative deamination.

The Fenfluramine Toxicity Pathway
A critical safety consideration for 3-trifluoromethyl PEAs is the risk of cardiac valvulopathy. This

is mediated by the active metabolite, Norfenfluramine, activating 5-HT

receptors on cardiac interstitial cells.[3]
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Figure 2: Metabolic activation of Fenfluramine leading to dual therapeutic and toxicological

outcomes.

Experimental Protocols
To validate the biological activity of these compounds, the following standardized protocols are

recommended.

Radioligand Binding Assay (5-HT )
Objective: Determine the affinity (

) of a trifluoromethylated PEA for the 5-HT
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receptor.

Membrane Preparation: Transfect HEK293 cells with human 5-HT

cDNA. Harvest and homogenize in Tris-HCl buffer.

Incubation:

Prepare 96-well plates.

Add 50 µL of test compound (concentration range

to

M).

Add 50 µL of radioligand (e.g.,

-Ketanserin, 1 nM final).

Add 100 µL of membrane suspension.

Equilibrium: Incubate at 37°C for 60 minutes.

Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold

buffer.

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Calculate

using non-linear regression; convert to

using the Cheng-Prusoff equation.

Microsomal Stability Assay
Objective: Assess the metabolic blocking effect of the -CF

group.
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System: Pooled human liver microsomes (HLM).

Reaction Mix: Test compound (1 µM), Microsomes (0.5 mg/mL), NADPH-regenerating

system.

Sampling: Incubate at 37°C. Aliquot samples at 0, 5, 15, 30, and 60 minutes.

Quenching: Stop reaction with ice-cold acetonitrile containing internal standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(concentration) vs. time to determine elimination rate constant (

) and intrinsic clearance (

).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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